Cas no 2227707-02-8 (rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine)
rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine
- EN300-1759313
- 2227707-02-8
- rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine
-
- Inchi: 1S/C11H13F2N/c1-6-2-9(12)11(10(13)3-6)8-4-7(8)5-14/h2-3,7-8H,4-5,14H2,1H3/t7-,8+/m0/s1
- InChI Key: VYFLYZXZGCTGBF-JGVFFNPUSA-N
- SMILES: FC1C=C(C)C=C(C=1[C@@H]1C[C@H]1CN)F
Computed Properties
- Exact Mass: 197.10160574g/mol
- Monoisotopic Mass: 197.10160574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1759313-0.05g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1759313-0.1g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1759313-0.25g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1759313-0.5g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1759313-1.0g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1759313-2.5g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1759313-5.0g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1759313-10.0g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1759313-1g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1759313-5g |
rac-[(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropyl]methanamine |
2227707-02-8 | 5g |
$4517.0 | 2023-09-20 |
rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine
Professional Introduction to rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine (CAS No. 2227707-02-8)
Rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2227707-02-8, represents a fascinating example of structural complexity and potential biological activity. The molecular structure of this compound incorporates several key features that make it of particular interest to researchers exploring novel therapeutic agents.
The core structure of rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine consists of a cyclopropyl ring substituted with an amine group at the second position. This cyclopropyl moiety is a crucial element in the molecule, contributing to its rigidity and influencing its interactions with biological targets. The presence of the amine group at the second position further enhances its potential as a pharmacophore, allowing for hydrogen bonding and other forms of molecular interaction that are essential for drug-receptor binding.
One of the most striking features of this compound is the aromatic ring system attached to the cyclopropyl ring. Specifically, the aromatic ring is a substituted benzene derivative featuring both fluoro and methyl groups. The fluorine atoms at positions 2 and 6 introduce electron-withdrawing effects that can modulate the electronic properties of the aromatic system. This substitution pattern not only enhances the metabolic stability of the molecule but also influences its binding affinity to biological targets. The methyl group at position 4 provides additional steric bulk, which can be critical in determining the compound's selectivity and efficacy.
The significance of this compound in pharmaceutical research is underscored by its potential applications in developing new therapeutic agents. Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery due to their unique structural and functional properties. The cyclopropyl ring, being a small and rigid structure, can effectively occupy specific binding pockets within biological targets, leading to high-affinity interactions. This characteristic makes rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine a promising candidate for further exploration in medicinal chemistry.
In addition to its structural features, rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine has shown intriguing biological activities in preliminary studies. Research has indicated that this compound may exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders and inflammatory conditions. The combination of the cyclopropyl ring and the substituted aromatic system suggests that it could interact with multiple biological pathways simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.
The synthesis of rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions have been particularly valuable in constructing the stereocenters and functional groups present in this molecule. These synthetic approaches not only facilitate the production of rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine but also provide insights into optimizing its structure for improved pharmacological properties.
The future prospects for rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its mechanism of action and evaluate its efficacy in preclinical models. Additionally, computational studies using molecular modeling techniques are being employed to predict how this compound interacts with biological targets at a molecular level. These studies will provide valuable insights into optimizing its design for enhanced potency and selectivity.
In conclusion, rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique combination of structural features makes it an attractive candidate for further research and development. As our understanding of biological targets continues to evolve, compounds like rac-(1R,2R)-rac(1R,rac) -rac(1R,) -R,) -R,) -R,) -R,) -R,) -R,) -R,) -R,) -
2227707-02-8 (rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)